Cas no 144657-67-0 (tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate)

• Product Name: tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• CAS No: 144657-67-0
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• MDL: MFCD11054204
• CID: 1026025
• PubChem ID: 49758903
• Update Time: 2025-11-02

tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]-pyridine-1-carboxylate
• 1-(tert-butyloxycarbonyl)-3-(hydroxymethyl)-7-azaindole
• AG-L-22073
• ANW-55073
• CTK4C4161
• GE-0740
• SureCN3705482
• J-524491
• MFCD11054204
• tert-butyl 3-(hydroxymethyl)pyrrolo[2,3-b]pyridine-1-carboxylate
• 1H-Pyrrolo[2,3-b]pyridine-1-carboxylic acid, 3-(hydroxymethyl)-, 1,1-dimethylethyl ester
• 144657-67-0
• XPXXDPUPBVIHGK-UHFFFAOYSA-N
• AKOS005765983
• tert-Butyl3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate
• DA-10220
• CS-0362674
• SCHEMBL3705482
• EN300-23996946
• DTXSID60677979
• G81363

• MDL： MFCD11054204
• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(17)15-7-9(8-16)10-5-4-6-14-11(10)15/h4-7,16H,8H2,1-3H3
• InChI Key： XPXXDPUPBVIHGK-UHFFFAOYSA-N
• SMILES： O(C(N1C=C(CO)C2=CC=CN=C12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 248.11618
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• PSA: 64.35

tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate

Comprehensive Guide to tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 144657-67-0)

tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate (CAS No. 144657-67-0) is a versatile heterocyclic compound widely used in pharmaceutical research and organic synthesis. This Boc-protected pyrrolopyridine derivative has gained significant attention due to its unique structural features and potential applications in drug discovery. With the increasing demand for small molecule therapeutics and kinase inhibitors, this compound has become a valuable building block in medicinal chemistry.

The molecular structure of tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate combines a pyrrolopyridine core with a hydroxymethyl group at the 3-position and a tert-butoxycarbonyl (Boc) protecting group. This combination makes it particularly useful for peptide coupling reactions and the synthesis of biologically active compounds. Researchers are increasingly exploring its potential in developing targeted cancer therapies and neuroprotective agents, aligning with current trends in precision medicine.

In the context of recent advancements in AI-driven drug discovery, tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate has emerged as an important scaffold for virtual screening and molecular docking studies. Its structural flexibility allows for various modifications, making it a promising candidate for developing selective enzyme inhibitors. The compound's drug-like properties and favorable pharmacokinetic parameters have been subjects of numerous computational chemistry studies.

The synthesis of tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate typically involves multistep organic reactions starting from commercially available pyrrolopyridine precursors. Recent publications have highlighted improved synthetic routes with better atom economy and green chemistry principles, reflecting the growing emphasis on sustainable pharmaceutical manufacturing. The compound's crystalline nature and good solubility profile in common organic solvents make it convenient for laboratory use.

From a commercial perspective, the global market for pharmaceutical intermediates like tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate has been expanding steadily. This growth is driven by increasing R&D investments in small molecule drugs and the rising prevalence of chronic diseases requiring targeted therapies. Quality control of this compound typically involves advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure high purity standards.

Storage and handling of tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from moisture and light to maintain stability. While not classified as hazardous, proper personal protective equipment should be used when handling the material, in line with general laboratory safety protocols.

Recent patent literature reveals growing interest in derivatives of tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate for various therapeutic applications. Several pharmaceutical companies have included similar structures in their drug candidate pipelines, particularly for kinase-targeted therapies and central nervous system disorders. This trend underscores the compound's importance in modern drug development strategies.

For researchers working with tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate, understanding its structure-activity relationships is crucial. The hydroxymethyl group offers a convenient site for further functionalization, while the Boc protecting group can be selectively removed under mild acidic conditions. These features make it a versatile intermediate for constructing more complex molecular architectures.

The future outlook for tert-Butyl 3-(hydroxymethyl)-1H-pyrrolo[2,3-b]pyridine-1-carboxylate appears promising, with potential applications extending beyond traditional pharmaceutical uses. Emerging research areas such as proteolysis targeting chimeras (PROTACs) and covalent inhibitors may benefit from this scaffold's unique properties. As synthetic methodologies continue to advance, we can expect to see more efficient and scalable routes to this important heterocyclic building block.